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Compound of Interest

Ethyl 4,4-
Compound Name:
dichlorocyclohexanecarboxylate

Cat. No. B1354076

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring laboratory safety and environmental compliance.
This guide provides essential information and step-by-step procedures for the safe disposal of
Ethyl 4,4-dichlorocyclohexanecarboxylate.

Immediate Safety and Handling Precautions

Before handling Ethyl 4,4-dichlorocyclohexanecarboxylate, it is crucial to be aware of its
potential hazards. This compound is harmful if swallowed and causes serious eye irritation.
Always wear appropriate personal protective equipment (PPE), including safety glasses or face
protection, and wash hands thoroughly after handling.[1] In case of accidental contact, follow
the first aid measures outlined in the Safety Data Sheet (SDS).

Quantitative Data Summary

The following table summarizes key quantitative data for Ethyl 4,4-
dichlorocyclohexanecarboxylate, compiled from various safety data sheets.
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Property Value Source
Molecular Formula CoH14CIl202 PubChem|[2]
Molecular Weight 225.11 g/mol PubChem|[2]
Melting Point/Range 29-31°C (84 - 88 °F) Sigma-Aldrich
Boiling Point/Boiling Range 232 -233°C (450 - 451 °F) Sigma-Aldrich
Density 1.033 g/cm3 at 25 °C (77 °F) Sigma-Aldrich

Step-by-Step Disposal Protocol

The recommended disposal method for Ethyl 4,4-dichlorocyclohexanecarboxylate is to use
an approved waste disposal plant.[1] Adherence to local, state, and federal regulations is
mandatory. The following protocol outlines the necessary steps for proper disposal.

Step 1: Waste Identification and Segregation

« ldentify: Clearly label a dedicated waste container for "Halogenated Organic Waste" and
specify "Ethyl 4,4-dichlorocyclohexanecarboxylate."

o Segregate: Do not mix this waste with non-halogenated solvents or other incompatible waste
streams. Proper segregation is critical for safe and cost-effective disposal.

Step 2: Container Management

o Use an appropriate container: The container must be chemically resistant, in good condition,
and have a secure, tight-fitting lid.

e Labeling: The waste container label should include:

o

The full chemical name: "Ethyl 4,4-dichlorocyclohexanecarboxylate"

o

The hazard characteristics: "Harmful," "Irritant”

The accumulation start date

[¢]
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o The name of the principal investigator or laboratory contact
Step 3: Storage of Waste

o Location: Store the sealed waste container in a designated, well-ventilated satellite
accumulation area within the laboratory.

e Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills from spreading.

Step 4: Arranging for Disposal

o Contact Environmental Health and Safety (EHS): When the waste container is nearly full, or
before the regulatory accumulation time limit is reached, contact your institution's EHS
department to schedule a pickup.

o Documentation: Complete any required waste pickup forms or manifests provided by your
EHS department.

Step 5: Emergency Spill Procedures

o Containment: In the event of a spill, immediately alert personnel in the area. For small spills,
absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and place it in the
designated waste container.

o Ventilation: Ensure adequate ventilation.

o Reporting: Report all spills to your laboratory supervisor and EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Ethyl 4,4-dichlorocyclohexanecarboxylate.
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Start: Chemical Waste Generation

Ethyl 4,4-dichlorocyclohexanecarboxylate Waste Generated

Hazard Assessmgnt & Segregation

Is the waste halogenated?

Segregate as Halogenated Organic Waste

Containme%t & Labeling

Use appropriate, sealed container

Label with chemical name and hazards

Interim Storage

Store in designated Satellite Accumulation Area

Final Djisposal

Contact Environmental Health & Safety (EHS) for pickup

Dispose of contents/container to an approved waste disposal plant
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Caption: Workflow for the safe disposal of Ethyl 4,4-dichlorocyclohexanecarboxylate.
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By following these procedures, researchers can ensure the safe and compliant disposal of
Ethyl 4,4-dichlorocyclohexanecarboxylate, contributing to a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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